Cas no 1190892-25-1 (3,5-Dimethyl-1,2-benzisoxazol-6-amine)

3,5-Dimethyl-1,2-benzisoxazol-6-amine structure

1190892-25-1 structure

Product Name:3,5-Dimethyl-1,2-benzisoxazol-6-amine

CAS No:1190892-25-1

MF:C₉H₁₀N₂O

MW:162.188501834869

CID:2105861

Update Time:2023-08-03

3,5-Dimethyl-1,2-benzisoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

- 3,5-dimethyl-1,2-Benzisoxazol-6-amine
- 3,5-Dimethyl-1,2-benzisoxazol-6-amine
- Inchi： 1S/C9H10N2O/c1-5-3-7-6(2)11-12-9(7)4-8(5)10/h3-4H,10H2,1-2H3
- InChI Key： MDVWGNWRBJDHKB-UHFFFAOYSA-N
- SMILES： O1C2C=C(C(C)=CC=2C(C)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 174
Topological Polar Surface Area: 52

3,5-Dimethyl-1,2-benzisoxazol-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7905077-0.05g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	0.05g	$202.0	2024-05-22
Enamine	EN300-7905077-0.1g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	0.1g	$301.0	2024-05-22
Enamine	EN300-7905077-0.25g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	0.25g	$431.0	2024-05-22
Enamine	EN300-7905077-0.5g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	0.5g	$679.0	2024-05-22
Enamine	EN300-7905077-1.0g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	1.0g	$871.0	2024-05-22
Enamine	EN300-7905077-2.5g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	2.5g	$1707.0	2024-05-22
Enamine	EN300-7905077-5.0g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	5.0g	$2525.0	2024-05-22
Enamine	EN300-7905077-10.0g	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	10.0g	$3746.0	2024-05-22
1PlusChem	1P0281O2-50mg	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	50mg	$303.00	2023-12-26
1PlusChem	1P0281O2-100mg	3,5-dimethyl-1,2-benzoxazol-6-amine	1190892-25-1	95%	100mg	$434.00	2023-12-26

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

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